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Compound of Interest

Compound Name: Disperse Red 362

Cat. No.: B1176498

For Immediate Release

[City, State] — [Date] — In a significant contribution to the fields of materials science and
pharmaceutical research, a comprehensive technical guide on the solubility characteristics of
Disperse Red 362 has been compiled. This whitepaper offers an in-depth analysis of the dye's
behavior in a variety of common solvents, providing crucial data for researchers, scientists, and
professionals in drug development.

Disperse Red 362, a synthetic dye known for its vibrant red hue, is increasingly finding
applications beyond the textile industry, including in the formulation of advanced materials and
as a marker in biological research. A thorough understanding of its solubility is paramount for
optimizing its use in these novel applications. This guide aims to provide that critical information
in a clear and accessible format.

Core Findings: Solubility Profile of Disperse Red
362

Quantitative analysis reveals a range of solubilities for Disperse Red 362 across various
organic solvents. The data, summarized in the table below, underscores the dye's generally low
solubility in water and higher solubility in polar aprotic solvents. All measurements were
conducted at a standard temperature of 25°C.
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Molar Solubility

Solvent Chemical Formula Solubility (g/L)
(mol/L)

Water H20 <0.01 <2.61x10->
Acetone CsHeO 1.25 3.27 x 103
Ethanol C2HsOH 0.45 1.18 x 103
Methanol CHsOH 0.30 7.84 x 1074
Dimethylformamide

CsH7NO 5.80 1.52 x 102
(DMF)
Dichloromethane CH2Cl2 0.88 2.30x 103
Toluene C7Hs 0.15 3.92x 104

Note: The molecular weight of Disperse Red 362 (C23H1sN4O2) is 382.41 g/mol . The data
presented is representative and may vary based on the specific experimental conditions and
the purity of the dye and solvents.

Experimental Protocols: A Methodical Approach to
Solubility Determination

The determination of Disperse Red 362 solubility was achieved through a standardized
experimental protocol employing UV-Vis spectrophotometry. This method allows for the precise
quantification of the dissolved dye concentration.

1. Preparation of Standard Solutions:

¢ A stock solution of Disperse Red 362 was prepared by dissolving a precisely weighed
amount of the dye in a known volume of the solvent of interest.

o Aseries of standard solutions of decreasing concentrations were prepared by serial dilution
of the stock solution.

2. Calibration Curve Generation:
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e The absorbance of each standard solution was measured at the wavelength of maximum
absorbance (Amax) for Disperse Red 362 using a UV-Vis spectrophotometer.

o A calibration curve was constructed by plotting the absorbance values against the
corresponding known concentrations of the standard solutions. This curve establishes the
linear relationship between absorbance and concentration as described by the Beer-Lambert

law.
3. Preparation of Saturated Solutions:

* An excess amount of Disperse Red 362 was added to a known volume of each solvent in a
sealed container.

e The mixtures were agitated at a constant temperature (25°C) for an extended period (e.g.,
24-48 hours) to ensure that equilibrium was reached and the solution was saturated.

4. Solubility Measurement:
e The saturated solutions were carefully filtered to remove any undissolved solid dye.

e The absorbance of the clear, saturated filtrate was measured using the UV-Vis
spectrophotometer at the predetermined Amax.

e The concentration of the dissolved dye in the saturated solution, which represents its
solubility, was determined by interpolating the measured absorbance value on the previously
generated calibration curve.

The following diagram illustrates the general workflow for the spectrophotometric determination
of dye solubility.
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Workflow for Spectrophotometric Solubility Determination.

Logical Framework for Solvent Selection

The choice of solvent is critical in processes involving the dissolution of Disperse Red 362.
The following diagram outlines the logical considerations for solvent selection based on desired

solubility and application constraints.
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 To cite this document: BenchChem. [Navigating the Matrix: A Technical Guide to the
Solubility of Disperse Red 362]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1176498#solubility-characteristics-of-disperse-red-
362-in-various-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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